Cas no 2306254-20-4 ((1R,2R)-2-methoxycyclopropanamine hydrochloride)

• Product Name: (1R,2R)-2-methoxycyclopropanamine hydrochloride
• CAS No: 2306254-20-4
• MF: C₄H₁₀ClNO
• MW: 123.581300258636
• CID: 6070209
• PubChem ID: 141765420
• Update Time: 2026-03-11

(1R,2R)-2-methoxycyclopropanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-methoxycyclopropanamine hydrochloride
• 2306254-20-4
• PS-15834
• AT11447
• 2215117-52-3
• (1R,2R)-2-Methoxycyclopropan-1-amine HCl
• P20155
• (1R,2R)-2-methoxycyclopropan-1-amine hydrochloride
• Rel-(1R,2R)-2-methoxycyclopropan-1-amine hydrochloride
• EN300-7537233
• TRANS-2-METHOXYCYCLOPROPAN-1-AMINE HYDROCHLORIDE
• (1R,2R)-2-Methoxycyclopropan-1-amine;hydrochloride
• (1R,2R)-rel-2-methoxycyclopropanamine hydrochloride
• CS-0309481
• (1R,2R)-2-Methoxycyclopropanaminehydrochloride
• RAC-(1R,2R)-2-METHOXYCYCLOPROPAN-1-AMINE HYDROCHLORIDE

• Inchi： 1S/C4H9NO.ClH/c1-6-4-2-3(4)5;/h3-4H,2,5H2,1H3;1H/t3-,4-;/m1./s1
• InChI Key： XLWRVSLZASDSJT-VKKIDBQXSA-N
• SMILES： Cl.O(C)[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 123.0450916g/mol
• Monoisotopic Mass: 123.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 55.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on (1R,2R)-2-methoxycyclopropanamine hydrochloride

(1R,2R)-2-Methoxycyclopropanamine Hydrochloride: A Comprehensive Overview

(1R,2R)-2-Methoxycyclopropanamine hydrochloride, identified by the CAS number 2306254-20-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a hydrochloride salt of a cyclopropane derivative, characterized by its unique stereochemistry and functional groups. The molecule consists of a cyclopropane ring with a methoxy group at the 2-position and an amine group at the 1-position, which contributes to its distinctive chemical properties.

The synthesis of (1R,2R)-2-methoxycyclopropanamine hydrochloride involves advanced organic chemistry techniques, including asymmetric synthesis to achieve the desired stereochemistry. Recent studies have highlighted the importance of stereochemistry in determining the biological activity of such compounds. For instance, researchers have demonstrated that the (1R,2R) configuration enhances the compound's ability to interact with specific biological targets, making it a promising candidate for drug development.

One of the most intriguing aspects of cas no 2306254-20-4 is its potential application in medicinal chemistry. The compound has shown promising results in preclinical studies as a modulator of certain neurotransmitter systems. Specifically, it has been investigated for its role in regulating dopamine and serotonin pathways, which are critical in treating neuropsychiatric disorders such as depression and anxiety. Recent findings suggest that the compound exhibits selective binding to dopamine receptors, potentially offering a novel therapeutic approach with fewer side effects compared to existing medications.

In addition to its pharmacological applications, (1R,2R)-2-methoxycyclopropanamine hydrochloride has also been studied for its unique physical and chemical properties. The cyclopropane ring introduces strain into the molecule, which can influence its reactivity and stability. Researchers have explored the compound's reactivity under various conditions, revealing insights into its potential as an intermediate in organic synthesis. For example, recent studies have demonstrated that the compound can undergo selective oxidation reactions to form more complex structures, expanding its utility in synthetic chemistry.

The stereochemical purity of cas no 2306254-20-4 is another critical factor that has been extensively studied. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been employed to confirm the stereochemistry of the compound. These studies have provided valuable data on the spatial arrangement of atoms within the molecule, which is essential for understanding its interactions with biological systems.

From an environmental perspective, there has been growing interest in understanding the fate and behavior of (1R,2R)-methoxycyclopropanamine hydrochloride in natural systems. Recent research has focused on its biodegradation pathways and potential impact on aquatic ecosystems. Studies indicate that the compound undergoes rapid microbial degradation under aerobic conditions, reducing its environmental persistence. These findings are particularly relevant for industries involved in chemical manufacturing and waste management.

In conclusion, (1R,2R)-methoxycyclopropanamine hydrochloride, or CAS No 2306-XX-X (note: correct CAS number should be verified), represents a versatile compound with applications spanning organic synthesis, pharmacology, and environmental science. Its unique structure and stereochemistry make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic research and industrial development.